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This document provides detailed application notes and protocols for conducting a GPR103
receptor binding assay using radiolabeled 26RFa. The G protein-coupled receptor 103
(GPR103), also known as the pyroglutamylated RF-amide peptide receptor (QRFPR), and its
endogenous ligand, 26RFa, are key players in regulating energy homeostasis, feeding
behavior, and other physiological processes. This makes the GPR103 receptor an attractive
target for the development of therapeutics for metabolic disorders. This guide offers a
comprehensive overview of the necessary procedures, from the radiolabeling of 26RFa to the
execution and analysis of saturation and competition binding assays.

Introduction

The interaction between the neuropeptide 26RFa and its receptor GPR103 initiates signaling
cascades through Gq and Gi/o proteins, leading to intracellular calcium mobilization and a
decrease in CAMP production. To investigate the binding characteristics of novel compounds to
GPR103 and to determine key pharmacological parameters such as the equilibrium
dissociation constant (Kd), the maximum number of binding sites (Bmax), and the inhibitory
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constant (Ki) of unlabeled ligands, a robust and sensitive binding assay is essential.
Radioligand binding assays, utilizing a radiolabeled form of the endogenous ligand, such as
[12°1]-26RFa, are the gold standard for this purpose due to their high sensitivity and specificity.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the GPR103 signaling pathway upon binding of 26RFa and
the general workflow for the radioligand binding assay.
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Caption: GPR103 Signaling Pathway upon 26RFa binding.
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Caption: General workflow for the GPR103 radioligand binding assay.
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Experimental Protocols
Radioiodination of 26RFa ([*>°1]-26RFa)

This protocol describes a general method for the radioiodination of 26RFa, which contains a

tyrosine residue, using the Chloramine-T method.

Materials:

Synthetic human 26RFa peptide (TSGPLGNLAEELNGYSRKKGGFSFRF-NH2)
Na[12%]]

Chloramine-T

Sodium metabisulfite

Phosphate buffer (0.5 M, pH 7.5)

Bovine Serum Albumin (BSA)

Sephadex G-10 or equivalent size-exclusion chromatography column

HPLC system for purification

Procedure:

In a shielded fume hood, combine 5-10 ug of 26RFa dissolved in 10 pL of 0.5 M phosphate
buffer, pH 7.5.

Add 1 mCi (37 MBq) of Na[23]].

Initiate the reaction by adding 10 uL of freshly prepared Chloramine-T solution (1 mg/mL in
phosphate buffer).

Incubate for 60-90 seconds at room temperature with gentle mixing.

Terminate the reaction by adding 20 pL of sodium metabisulfite solution (2 mg/mL in
phosphate buffer).
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e Add 100 pL of 0.1% BSA in phosphate buffer to prevent non-specific binding of the
radiolabeled peptide to surfaces.

 Purify the [12°]]-26RFa from unreacted iodide and other reagents using a pre-equilibrated
Sephadex G-10 column, eluting with a suitable buffer (e.g., 0.1 M acetic acid containing
0.1% BSA).

» For higher purity, perform reverse-phase HPLC to separate mono-iodinated peptide from
unlabeled and di-iodinated forms.

o Determine the specific activity of the purified [*2°]]-26RFa.

GPR103 Membrane Preparation

This protocol outlines the preparation of crude cell membranes from a stable cell line
overexpressing human GPR103 (e.g., CHO-hGPR103 or HEK293-hGPR103).

Materials:

CHO or HEK?293 cells stably expressing human GPR103

Homogenization buffer (e.g., 50 mM Tris-HCI, pH 7.4, with protease inhibitors)

Ultracentrifuge

Dounce homogenizer or sonicator

Procedure:

Harvest cultured cells and wash with ice-cold PBS.

Resuspend the cell pellet in ice-cold homogenization buffer.

Homogenize the cells using a Dounce homogenizer or sonicator on ice.

Centrifuge the homogenate at low speed (e.g., 1,000 x g for 10 minutes at 4°C) to remove
nuclei and unbroken cells.
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Transfer the supernatant to an ultracentrifuge tube and centrifuge at high speed (e.g.,
100,000 x g for 60 minutes at 4°C) to pellet the membranes.

Discard the supernatant and resuspend the membrane pellet in a suitable assay buffer.

Determine the protein concentration of the membrane preparation using a standard protein
assay (e.g., BCA or Bradford).

Store the membrane aliquots at -80°C until use.

Saturation Binding Assay

This assay is performed to determine the equilibrium dissociation constant (Kd) and the

maximum number of binding sites (Bmax) for [12°]]-26RFa on GPR103.

Materials:

GPR103 membrane preparation

[125]]-26RFa

Unlabeled 26RFa

Assay buffer (e.g., 50 mM HEPES, 5 mM MgClz, 1 mM CaClz, 0.2% BSA, pH 7.4)
96-well microplates

Glass fiber filter mats (e.g., GF/C) pre-soaked in 0.3-0.5% polyethyleneimine (PEI)
Filtration manifold

Scintillation counter

Procedure:

Prepare serial dilutions of [12°]]-26RFa in the assay buffer, typically ranging from 0.01 to 10
nM.

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14790383?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

e In a 96-well plate, set up triplicate wells for each concentration of [*2°]]-26RFa for total
binding.

» For non-specific binding, set up triplicate wells for each concentration of [12°1]-26RFa and add
a high concentration of unlabeled 26RFa (e.g., 1 uM).

e Add the GPR103 membrane preparation to each well (typically 10-20 pg of protein per well).
e The final assay volume is typically 100-250 pL.

 Incubate the plate at room temperature for 60-120 minutes to allow the binding to reach
equilibrium.

o Terminate the assay by rapid filtration through the pre-soaked glass fiber filter mats using a
filtration manifold.

o Wash the filters several times with ice-cold wash buffer (e.g., 50 mM Tris-HCI, pH 7.4) to
remove unbound radioligand.

o Dry the filter mats and measure the radioactivity of the bound [*2°]-26RFa using a
scintillation counter.

o Calculate specific binding by subtracting the non-specific binding from the total binding for
each concentration.

e Analyze the specific binding data using non-linear regression (one-site binding hyperbola) to
determine the Kd and Bmax values.

Competition Binding Assay

This assay is used to determine the affinity (Ki) of unlabeled test compounds for the GPR103
receptor.

Materials:
o Same as for the saturation binding assay, plus the unlabeled test compounds.

Procedure:
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o Prepare serial dilutions of the unlabeled test compounds in the assay buffer.

e In a 96-well plate, add the GPR103 membrane preparation, a fixed concentration of
[*?°1]-26RFa (typically at or below its Kd value), and increasing concentrations of the
unlabeled test compound.

« Include control wells for total binding (no unlabeled competitor) and non-specific binding (a
high concentration of unlabeled 26RFa).

e The final assay volume is typically 100-250 pL.

¢ Incubate, filter, wash, and count the radioactivity as described for the saturation binding
assay.

e Plot the percentage of specific binding as a function of the log concentration of the test
compound to generate a competition curve.

o Determine the ICso value (the concentration of the test compound that inhibits 50% of the
specific binding of [12°]]-26RFa) using non-linear regression.

o Calculate the Ki value using the Cheng-Prusoff equation: Ki = ICso / (1 + ([L]/Kd)), where [L]
is the concentration of [*?°]-26RFa used in the assay and Kd is the equilibrium dissociation
constant of [12°1]-26RFa determined from the saturation binding assay.

Data Presentation

The quantitative data obtained from the binding assays should be summarized in a clear and
structured format for easy comparison.

Table 1: Saturation Binding Parameters for [125]]-Ligands to GPR103
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Bmax
o Receptor
Radioligand Kd (nM) (fmol/mg Reference
Source .
protein)
Recombinant N Millipore Product
[1251]-QRFP43 0.63 Not specified
human GPR103 Sheet
CHO-hGPR103 Hypothetical
[12%]]-26RFa Value Value
cells Data
Rat brain Hypothetical
[1251]-26RFa Value Value
membranes Data

Table 2: Competition Binding Parameters for Unlabeled Ligands at GPR103

Unlabeled Radioligand Receptor

. ICs0 (NM) Ki (nM) Reference
Ligand Used Source
Recombinant i
Hypothetical
26RFa [*2°1]-QRFP43  human Value Value
Data
GPR103
Recombinant )
Hypothetical
QRFP43 [*?°1]-QRFP43  human Value Value Dat
ata
GPR103
CHO- _
Hypothetical
Compound X [1251]-26RFa hGPR103 Value Value
Data
cells
CHO- ,
Hypothetical
Compound Y [12%1]-26RFa hGPR103 Value Value
I Data
cells

Note: The "Hypothetical Data" entries are placeholders and should be replaced with
experimentally determined values.

Conclusion
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The protocols and application notes provided herein offer a comprehensive guide for
establishing and performing a GPR103 receptor binding assay using radiolabeled 26RFa.
These assays are invaluable tools for the discovery and characterization of novel ligands
targeting the GPR103 receptor, which may lead to the development of new therapies for
metabolic and other related diseases. Careful optimization of each step, from radiolabeling to
data analysis, is crucial for obtaining reliable and reproducible results.

e To cite this document: BenchChem. [GPR103 Receptor Binding Assay Using Radiolabeled
26RFa: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14790383/docs#gprl03-receptor-binding-assay-
using-radiolabeled-26rfa-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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